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Compound Name: 4-Amino hexanoic acid

Cat. No.: B10776964

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminohexanoic acid, a non-proteinogenic amino acid, is a molecule of significant interest in
various scientific domains, including neuroscience and pharmacology. Its structural similarity to
the inhibitory neurotransmitter y-aminobutyric acid (GABA) has prompted investigations into its
biological activities, particularly its role as an inhibitor of 4-aminobutyrate aminotransferase
(ABAT), a key enzyme in GABA catabolism.[1] Understanding the physicochemical properties
of 4-aminohexanoic acid is fundamental for its application in research and as a potential
therapeutic agent. This technical guide provides a comprehensive overview of its core
physicochemical characteristics, detailed experimental methodologies for their determination,
and a visualization of its interaction with the GABA metabolic pathway.

Core Physicochemical Properties

The essential physicochemical properties of 4-aminohexanoic acid are summarized in the table
below, providing a clear and concise reference for researchers.
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Property Value Source(s)
IUPAC Name 4-aminohexanoic acid [1]

CAS Number 5415-99-6 [1]
Molecular Formula CeH13NO:2 [1]
Molecular Weight 131.17 g/mol [1]

Melting Point 180-181 °C

Water Solubility 87 g/Lat 25 °C [1]

pKa (Carboxylic Acid) ~4.0 - 4.5 (Estimated)

pKa (Amine) ~10.5 - 11.0 (Estimated)

logP (Predicted) -1.3to -0.5 (Predicted)

Experimental Protocols

Accurate determination of physicochemical properties is crucial for the characterization and
application of any chemical compound. The following sections detail the standard experimental
methodologies for measuring the key properties of 4-aminohexanoic acid.

Melting Point Determination (Capillary Method)

The melting point of a solid is a critical indicator of its purity. The capillary method is a widely
used and accessible technique for this determination.

Principle: A small, finely powdered sample of the substance is packed into a thin-walled
capillary tube and heated at a controlled rate. The temperature range over which the substance
melts is observed and recorded.

Detailed Methodology:

o Sample Preparation: Ensure the 4-aminohexanoic acid sample is thoroughly dried and finely
powdered to ensure uniform heating.
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o Capillary Tube Packing: A small amount of the powdered sample is introduced into a
capillary tube, which is sealed at one end. The tube is then gently tapped to compact the
sample to a height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, which
typically consists of a heated block with a thermometer or a digital temperature probe.

o Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for
accurate observation.

o Observation: The sample is observed through a magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the onset of melting, and the temperature at
which the last solid particle disappears is recorded as the completion of melting. The melting
point is reported as this temperature range.

Experimental Workflow for Melting Point Determination
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Potentiometric Titration

Generate Titration Curve
(pH vs. Volume)

Determine pKa Determine pKa
(Carboxylic Acid) (Amine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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